Cas no 1860213-21-3 (1-Octene, 4-(chloromethyl)-)

1-Octene, 4-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Octene, 4-(chloromethyl)-
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- Inchi: 1S/C9H17Cl/c1-3-5-7-9(8-10)6-4-2/h4,9H,2-3,5-8H2,1H3
- InChI Key: XWLVHIYHMHTNDY-UHFFFAOYSA-N
- SMILES: C=CCC(CCl)CCCC
1-Octene, 4-(chloromethyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-677016-1.0g |
4-(chloromethyl)oct-1-ene |
1860213-21-3 | 1g |
$0.0 | 2023-06-07 | ||
Enamine | EN300-677016-0.05g |
4-(chloromethyl)oct-1-ene |
1860213-21-3 | 0.05g |
$924.0 | 2023-03-11 | ||
Enamine | EN300-677016-10.0g |
4-(chloromethyl)oct-1-ene |
1860213-21-3 | 10.0g |
$4729.0 | 2023-03-11 | ||
Enamine | EN300-677016-2.5g |
4-(chloromethyl)oct-1-ene |
1860213-21-3 | 2.5g |
$2155.0 | 2023-03-11 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01043229-1g |
4-(Chloromethyl)oct-1-ene |
1860213-21-3 | 95% | 1g |
¥5481.0 | 2023-03-19 | |
Enamine | EN300-677016-5.0g |
4-(chloromethyl)oct-1-ene |
1860213-21-3 | 5.0g |
$3189.0 | 2023-03-11 | ||
Enamine | EN300-677016-0.1g |
4-(chloromethyl)oct-1-ene |
1860213-21-3 | 0.1g |
$968.0 | 2023-03-11 | ||
Enamine | EN300-677016-0.25g |
4-(chloromethyl)oct-1-ene |
1860213-21-3 | 0.25g |
$1012.0 | 2023-03-11 | ||
Enamine | EN300-677016-0.5g |
4-(chloromethyl)oct-1-ene |
1860213-21-3 | 0.5g |
$1056.0 | 2023-03-11 |
1-Octene, 4-(chloromethyl)- Related Literature
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
Additional information on 1-Octene, 4-(chloromethyl)-
4-(Chloromethyl)-1-Octene: A Comprehensive Overview
4-(Chloromethyl)-1-octene, also known by its CAS number 1860213-21-3, is a versatile organic compound with significant applications in various industrial and chemical sectors. This compound is a chlorinated alkene, characterized by its eight-carbon chain with a double bond at the 1-position and a chloromethyl group attached at the 4-position. Its structure makes it highly reactive, enabling it to participate in a wide range of chemical reactions.
The synthesis of 4-(chloromethyl)-1-octene typically involves the chlorination of alkenes or alcohols, followed by elimination reactions to form the double bond. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the production process more sustainable and cost-effective. For instance, researchers have explored the use of transition metal catalysts, such as palladium and nickel complexes, to facilitate the formation of the chloromethyl group with high precision.
In terms of physical properties, 4-(chloromethyl)-1-octene is a colorless liquid with a boiling point of approximately 75°C and a density of around 0.9 g/cm³. Its solubility in organic solvents like dichloromethane and diethyl ether makes it ideal for use in solution-based reactions. The compound exhibits moderate stability under normal conditions but can undergo polymerization or oxidation under certain environmental conditions.
The applications of 4-(chloromethyl)-1-octene are diverse and expanding rapidly due to its unique chemical properties. One of its primary uses is in the production of specialty polymers and elastomers. For example, it serves as a monomer in the synthesis of thermoplastic elastomers, which are widely used in automotive parts, medical devices, and consumer goods. Recent studies have highlighted its potential as a building block for biodegradable polymers, aligning with global efforts to reduce plastic waste.
In addition to polymer applications, 4-(chloromethyl)-1-octene is employed as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its ability to undergo nucleophilic substitution reactions makes it valuable for constructing complex molecular frameworks. For instance, it has been used in the preparation of insecticides and fungicides with enhanced efficacy and reduced environmental impact.
The environmental impact of 4-(chloromethyl)-1-octene has also been a subject of recent research. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. However, its potential to bioaccumulate remains an area of concern, necessitating further investigation into its long-term ecological effects.
In conclusion, 4-(chloromethyl)-1-octene, CAS No. 1860213-21-3, is a multifaceted compound with promising applications across various industries. Ongoing research continues to uncover new avenues for its utilization while addressing concerns related to safety and sustainability. As technology advances, this compound is expected to play an even more pivotal role in shaping the future of materials science and chemical manufacturing.
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